Cas no 82549-87-9 (4-Thiazoleacetic acid,2-[[(1,1-dimethylpropoxy)carbonyl]amino]-)

• Product Name: 4-Thiazoleacetic acid,2-[[(1,1-dimethylpropoxy)carbonyl]amino]-
• CAS No: 82549-87-9
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 708477
• PubChem ID: 15583673
• Update Time: 2025-04-19

4-Thiazoleacetic acid,2-[[(1,1-dimethylpropoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-[[(1,1-dimethylpropoxy)carbonyl]amino]-
• 2-[2-(2-methylbutan-2-yloxycarbonylamino)-1,3-thiazol-4-yl]acetic acid
• SCHEMBL9727370
• 82549-87-9

• Inchi： 1S/C11H16N2O4S/c1-4-11(2,3)17-10(16)13-9-12-7(6-18-9)5-8(14)15/h6H,4-5H2,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： UHKYFIXPJNESIF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(=O)OC(C)(C)CC

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų